Cas no 72757-30-3 (2-Pyrrolidinone,1-[3-[[2-(2-oxo-1-pyrrolidinyl)ethyl]amino]propyl]- (9CI))

• Product Name: 2-Pyrrolidinone,1-[3-[[2-(2-oxo-1-pyrrolidinyl)ethyl]amino]propyl]- (9CI)
• CAS No: 72757-30-3
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 567121
• PubChem ID: 3018366
• Update Time: 2025-04-19

2-Pyrrolidinone,1-[3-[[2-(2-oxo-1-pyrrolidinyl)ethyl]amino]propyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-[3-[[2-(2-oxo-1-pyrrolidinyl)ethyl]amino]propyl]- (9CI)
• 1-[3-[[2-(2-oxo-1-pyrrolidinyl)ethyl]amino]propyl]pyrrolidin-2-one
• 1-[3-[2-(2-oxopyrrolidin-1-yl)ethylamino]propyl]pyrrolidin-2-one
• 1-(3-((2-(2-Oxo-1-pyrrolidinyl)ethyl)amino)propyl)pyrrolidin-2-one
• 1-(3-{[2-(2-oxopyrrolidin-1-yl)ethyl]amino}propyl)pyrrolidin-2-one
• 72757-30-3
• DTXSID40993568
• EINECS 276-823-6
• NS00062387

• Inchi： 1S/C13H23N3O2/c17-12-4-1-8-15(12)10-3-6-14-7-11-16-9-2-5-13(16)18/h14H,1-11H2
• InChI Key： MUCSTYUPDPKVFF-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCCNCCN1C(CCC1)=O

Computed Properties

• Exact Mass: 253.17919
• Monoisotopic Mass: 253.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.65